Cas no 2229325-36-2 (2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid
• CAS No: 2229325-36-2
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 5753604
• PubChem ID: 165680000
• Update Time: 2025-05-26

2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2229325-36-2
• EN300-1951413
• 2,2-difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid
• 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid

• Inchi： 1S/C9H7F3O3/c10-7-3-6(13)2-1-5(7)4-9(11,12)8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： BRAWVUCAWSZIKF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=CC(=CC=1F)O)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid

Introduction to 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid (CAS No. 2229325-36-2)

2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2229325-36-2, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to enhance biological activity and metabolic stability. The structural motif of this compound, featuring a propanoic acid backbone modified with fluorine and hydroxyl substituents on a phenyl ring, positions it as a promising candidate for further exploration in drug discovery and material science.

Thefluorineatoms in 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid play a pivotal role in modulating the physicochemical properties of the molecule. Fluorine's high electronegativity and ability to participate in hydrogen bonding contribute to improved lipophilicity, metabolic resistance, and binding affinity to biological targets. These attributes are particularly valuable in the development of small-molecule inhibitors and activators for therapeutic applications. Recent studies have highlighted the importance of fluorinated compounds in oncology, central nervous system disorders, and infectious diseases, where their unique properties offer advantages over non-fluorinated analogs.

Thehydroxyphenylmoiety in the structure of CAS No. 2229325-36-2 introduces polar functional groups that can interact with biological targets through hydrogen bonding or electrostatic interactions. This feature is particularly relevant for designing molecules that require precise targeting within complex biological systems. The combination of fluorine and hydroxyl groups creates a delicate balance between hydrophobicity and hydrophilicity, which can be leveraged to optimize pharmacokinetic profiles. Such structural features are often exploited in medicinal chemistry to enhance solubility, bioavailability, and tissue distribution.

In recent years, computational chemistry and high-throughput screening have accelerated the discovery of novel fluorinated compounds with therapeutic potential. 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid has been subjected to virtual screening and molecular docking studies to identify its interactions with enzymes and receptors implicated in various diseases. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, making it a potential lead for further optimization as an anti-cancer or anti-inflammatory agent.

The synthesis of CAS No. 2229325-36-2 involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. The introduction of fluorine atoms often necessitates specialized reagents and catalysts due to their reactivity and sensitivity. Advances in synthetic methodologies have enabled more efficient and scalable production of fluorinated building blocks, which is crucial for both academic research and industrial applications. The growing interest in fluorinated compounds has spurred innovation in synthetic routes, including transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination techniques.

Beyond its pharmaceutical applications, 2,2-Difluoro-3-(2-fluoro-4-hydroxyphenyl)propanoic acid may find utility in materials science, particularly as a precursor for advanced polymers or liquid crystals. The presence of fluorine atoms can impart unique properties such as low friction coefficients or enhanced thermal stability, making this compound valuable for developing high-performance materials. Additionally, itshydroxylgroup provides opportunities for further functionalization through esterification or etherification reactions, expanding its synthetic versatility.

TheCAS number 2229325-36-2 serves as a unique identifier for this compound in scientific literature and regulatory databases. Researchers relying on this molecule can confidently reference it using its CAS number to ensure reproducibility and consistency across different studies. The increasing availability of spectroscopic data such as NMR spectra (¹H and ¹³C), mass spectrometry (MS), and infrared (IR) spectra facilitates rapid characterization and verification of the compound's identity.

In conclusion,CAS No. 2229325-36-2 represents a structurally interesting fluorinated compound with potential applications spanning drug discovery to advanced materials. Its unique combination offluorine-containing functional groups offers opportunities for designing molecules with enhanced biological activity and material properties. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like CAS No. 2229325-36-2 will remain at the forefront of innovation in both academic laboratories and industrial settings.